Cas no 1779125-46-0 (2-Bromo-7-(trifluoromethyl)quinoxaline)

• Product Name: 2-Bromo-7-(trifluoromethyl)quinoxaline
• CAS No: 1779125-46-0
• MF: C₉H₄BrF₃N₂
• MW: 277.040671348572
• CID: 4704768
• Update Time: 2025-10-29

2-Bromo-7-(trifluoromethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-(trifluoromethyl)quinoxaline

• Inchi： 1S/C9H4BrF3N2/c10-8-4-14-6-2-1-5(9(11,12)13)3-7(6)15-8/h1-4H
• InChI Key： XWTFCXDQKKKURH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC(C(F)(F)F)=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Bromo-7-(trifluoromethyl)quinoxaline

Introduction to 2-Bromo-7-(trifluoromethyl)quinoxaline (CAS No. 1779125-46-0)

2-Bromo-7-(trifluoromethyl)quinoxaline, with the CAS number 1779125-46-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoxaline class, which is known for its diverse biological activities and potential applications in drug discovery. The presence of a bromine atom and a trifluoromethyl group in its structure imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-Bromo-7-(trifluoromethyl)quinoxaline is characterized by a quinoxaline core, which is a bicyclic heterocyclic compound consisting of two fused benzene rings with nitrogen atoms at positions 1 and 4. The bromine atom at position 2 and the trifluoromethyl group at position 7 are key functional groups that contribute to its reactivity and biological activity. These substituents can be readily manipulated in synthetic chemistry, allowing for the preparation of a wide range of derivatives with tailored properties.

In recent years, 2-Bromo-7-(trifluoromethyl)quinoxaline has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its use as an intermediate in the synthesis of antiviral agents. Research has shown that quinoxaline derivatives, including those derived from 2-Bromo-7-(trifluoromethyl)quinoxaline, exhibit potent antiviral activity against a variety of viral pathogens, including influenza viruses and coronaviruses. This makes it a promising candidate for the development of new antiviral drugs.

Beyond antiviral applications, 2-Bromo-7-(trifluoromethyl)quinoxaline has also been explored for its potential as an anticancer agent. Studies have demonstrated that certain quinoxaline derivatives can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The bromine and trifluoromethyl groups in 2-Bromo-7-(trifluoromethyl)quinoxaline play a crucial role in modulating its biological activity, making it an attractive scaffold for further optimization.

The synthetic versatility of 2-Bromo-7-(trifluoromethyl)quinoxaline has also been leveraged in the development of new materials and functional molecules. For instance, it has been used as a building block in the synthesis of luminescent materials, which have applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The presence of the trifluoromethyl group enhances the electronic properties of these materials, leading to improved performance.

In addition to its pharmaceutical and materials science applications, 2-Bromo-7-(trifluoromethyl)quinoxaline has been investigated for its potential as a probe molecule in chemical biology. Its unique chemical structure allows it to be used as a tool to study protein-protein interactions and other biological processes at the molecular level. This has important implications for understanding disease mechanisms and developing new therapeutic strategies.

The safety profile of 2-Bromo-7-(trifluoromethyl)quinoxaline is an important consideration in its use as an intermediate or final product. While it is not classified as a hazardous material, appropriate handling and storage procedures should be followed to ensure safety in laboratory settings. Researchers should adhere to standard laboratory practices and guidelines to minimize any potential risks associated with its use.

In conclusion, 2-Bromo-7-(trifluoromethyl)quinoxaline (CAS No. 1779125-46-0) is a highly versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, materials science, and chemical biology. Its unique chemical structure and reactivity make it an invaluable tool for scientists working on the development of new drugs, materials, and probes. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on science and technology.